Cas no 32634-40-5 (1H-Benzimidazolium,5-(ethoxycarbonyl)-2-[3-[5-(ethoxycarbonyl)-1,3-diethyl-1,3-dihydro-2H-benzimidazol-2-ylidene]-1-propen-1-yl]-1-ethyl-3-(3-sulfopropyl)-,inner salt)

• Product Name: 1H-Benzimidazolium,5-(ethoxycarbonyl)-2-[3-[5-(ethoxycarbonyl)-1,3-diethyl-1,3-dihydro-2H-benzimidazol-2-ylidene]-1-propen-1-yl]-1-ethyl-3-(3-sulfopropyl)-,inner salt
• CAS No: 32634-40-5
• MF: C₃₂H₄₀N₄O₇S
• MW: 624.74760723114
• CID: 293740
• PubChem ID: 5338685
• Update Time: 2025-04-19

1H-Benzimidazolium,5-(ethoxycarbonyl)-2-[3-[5-(ethoxycarbonyl)-1,3-diethyl-1,3-dihydro-2H-benzimidazol-2-ylidene]-1-propen-1-yl]-1-ethyl-3-(3-sulfopropyl)-,inner salt Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazolium,5-(ethoxycarbonyl)-2-[3-[5-(ethoxycarbonyl)-1,3-diethyl-1,3-dihydro-2H-benzimidazol-2-ylidene]-1-propen-1-yl]-1-ethyl-3-(3-sulfopropyl)-,inner salt
• 1H-Benzimidazolium,5-(ethoxycarbonyl)-2-[3-[5-(ethoxycarbonyl)-1,3-diethyl-1,3-dihydro-2H-benzimidazol-2-ylidene]-1-propen-1-
• 5-CARBETHOXY-1-ETHYL-3-(3-SULFOPROPYL)-2-[3-(5-CARBETHOXY-1,3-DIETHYL-1,3-DIHYDRO-2H-BENZIMIDAZOL-2-YLIDENE)-1-PROPENYL]-1H-BENZIMIDAZOLIUM INNER SALT
• 1,1',3'-Triethyl-3-g-sulfopropyl-5,5'-diethoxyimidacarbocyaninebetaine
• 1H-Benzimidazolium,5-(ethoxycarbonyl)-3-[3-[5-(ethoxycarbonyl)-1,3-diethyl-1,3-dihydro-2H-benzimidazol-2-ylidene]-1-propenyl]-1-ethyl-3-(3-sulfopropyl)-,inner salt (9CI)
• Benzimidazolium,5-carboxy-2-[3-(5-carboxy-1,3-diethyl-2-benzimidazolinylidene)propenyl]-1-ethyl-3-(3-sulfopropyl)-,hydroxide, inner salt, 2,5-diethyl ester (8CI)
• AKOS005430899
• 3-[6-ethoxycarbonyl-2-[(E,3E)-3-(5-ethoxycarbonyl-1,3-diethylbenzimidazol-2-ylidene)prop-1-enyl]-3-ethylbenzimidazol-3-ium-1-yl]propane-1-sulfonate
• 3-(5-(ethoxycarbonyl)-2-{3-[5-(ethoxycarbonyl)-1,3-diethyl-1,3-dihydro-2H-benzimidazol-2-ylidene]-1-propen-1-yl}-1-ethyl-1H-3,1-benzimidazol-3-ium-3-yl)-1-propanesulfonate
• 32634-40-5

• Inchi： 1S/C32H40N4O7S/c1-6-33-25-17-15-23(31(37)42-9-4)21-27(25)35(8-3)29(33)13-11-14-30-34(7-2)26-18-16-24(32(38)43-10-5)22-28(26)36(30)19-12-20-44(39,40)41/h11,13-18,21-22H,6-10,12,19-20H2,1-5H3
• InChI Key： KQWVLCVNSSNCQU-UHFFFAOYSA-N
• SMILES： S(CCCN1C2C=C(C(=O)OCC)C=CC=2[N+](CC)=C1/C=C/C=C1\N(CC)C2C=CC(C(=O)OCC)=CC=2N\1CC)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 624.26200
• Monoisotopic Mass: 624.262
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 44
• Rotatable Bond Count: 14
• Complexity: 1140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 4.9
• Topological Polar Surface Area: 134Ų

Experimental Properties

• PSA: 136.85000
• LogP: 4.88920